![molecular formula C13H17Cl2NO2S B4655771 N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide](/img/structure/B4655771.png)
N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide
Overview
Description
N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide, also known as DIDS, is a sulfonamide compound that has been extensively studied for its biological and pharmacological properties. It was first synthesized in the early 1960s and has since been used as a research tool in various fields of biology and medicine.
Mechanism of Action
N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide acts by binding to the extracellular surface of chloride channels, thereby blocking the flow of chloride ions across the cell membrane. This results in the inhibition of various physiological processes that rely on chloride ion transport, such as the secretion of fluids in the pancreas and the regulation of cardiac function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and ATPases. It has also been shown to affect the function of ion channels other than chloride channels, such as potassium and calcium channels.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide in lab experiments is its specificity for chloride channels, which allows for the selective inhibition of chloride ion transport. However, one limitation of using this compound is its potential for non-specific effects on other ion channels and enzymes.
Future Directions
There are several future directions for research on N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide. One area of interest is the development of more specific inhibitors of chloride channels, which could have potential therapeutic applications in diseases such as cystic fibrosis. Another area of interest is the investigation of the effects of this compound on other ion channels and enzymes, which could lead to a better understanding of its mechanisms of action. Additionally, the use of this compound in combination with other drugs or treatments could be explored to enhance its therapeutic potential.
Scientific Research Applications
N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide has been used in various scientific studies to investigate its effects on different biological systems. It has been shown to inhibit chloride channels, which are important for the regulation of ion transport across cell membranes. This property has made this compound a valuable tool in the study of chloride transport mechanisms in cells.
properties
IUPAC Name |
N-cyclohexyl-1-(2,6-dichlorophenyl)methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Cl2NO2S/c14-12-7-4-8-13(15)11(12)9-19(17,18)16-10-5-2-1-3-6-10/h4,7-8,10,16H,1-3,5-6,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWRAONGFBZSCNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NS(=O)(=O)CC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17Cl2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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